Cas no 2679927-88-7 (rac-(2R,3S)-2-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid)

• Product Name: rac-(2R,3S)-2-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• CAS No: 2679927-88-7
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6196539
• PubChem ID: 165915586
• Update Time: 2025-06-09

rac-(2R,3S)-2-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284454
• rac-(2R,3S)-2-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• 2679927-88-7

• Inchi： 1S/C15H17NO4/c1-2-10-20-15(19)16-9-8-12(14(17)18)13(16)11-6-4-3-5-7-11/h2-7,12-13H,1,8-10H2,(H,17,18)/t12-,13-/m1/s1
• InChI Key： CXPDEBOZGXEQLP-CHWSQXEVSA-N
• SMILES： OC([C@@H]1CCN(C(=O)OCC=C)[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,3S)-2-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid

Introduction to Rac-(2R,3S)-2-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic Acid (CAS No. 2679927-88-7)

Rac-(2R,3S-2-phenyl-1-[prop-2-en-1-yloxycarbonyl]pyrrolidine-3-carboxylic acid) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. With a CAS number of 2679927-88-7, this molecule represents a pinnacle of synthetic chemistry, combining a complex stereogenic center with a versatile functional group architecture. Its unique structural features make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's name is rich in stereochemical information, highlighting its chiral centers at the 2R and 3S positions. This stereochemistry is crucial for its biological activity, as many pharmacologically relevant compounds exhibit enantioselective interactions with biological targets. The presence of a phenyl group at the 2-position and a prop-2-en-1-yloxy carbonyl moiety at the 1-position further enhances its structural complexity and potential reactivity. These features make it an intriguing candidate for further exploration in drug discovery and medicinal chemistry.

In recent years, there has been a surge in interest regarding the development of chiral building blocks for drug synthesis. Rac-(2R,3S-2-phenyl-1-[prop-2-en-1-yloxycarbonyl]pyrrolidine-3-carboxylic acid) fits perfectly into this trend, offering chemists a versatile scaffold for constructing complex molecular architectures. Its application in the synthesis of peptidomimetics and other bioactive molecules has been extensively studied, particularly for targeting enzymes and receptors involved in critical biological pathways.

The prop-2-en-1-yloxy carbonyl group is particularly noteworthy, as it serves as an excellent protecting group for carboxylic acids in organic synthesis. This functionality allows for selective modifications and subsequent deprotection steps, making it an indispensable tool in multi-step synthetic routes. The pyrrolidine ring itself is a common motif in biologically active compounds, known for its ability to mimic natural amino acid structures and interact with biological targets in a predictable manner.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Rac-(2R,3S-2-phenyl-1-[prop-2-en-1-yloxycarbonyl]pyrrolidine-3-carboxylic acid). Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have greatly improved the yield and enantioselectivity of key intermediates. These developments have not only made the compound more accessible but also opened up new avenues for its application in drug discovery.

The pharmaceutical industry has been particularly keen on exploring novel scaffolds that can modulate biological pathways with high specificity. Rac-(2R,3S-2-phenyl-1-[prop-2-en-1-yloxycarbonyl]pyrrolidine-3-carboxylic acid) has shown promise in this regard, with preliminary studies suggesting its potential as an inhibitor of various enzymes implicated in diseases such as cancer and inflammatory disorders. The compound's ability to interact with these targets in a stereoselective manner makes it an attractive candidate for further development.

In conclusion, Rac-(2R,3S-2-phenyl-1-[prop-2-en-1-yloxycarbonyl]pyrrolidine-3-carboxylic acid) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its complex stereochemistry, versatile functional groups, and potential biological activity make it a valuable tool for chemists and drug developers alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.